BLACK MICA (biotite)

Specification

• CAS No.: 112593-95-0
• Molecular Formula: C10H14N2O2
• Molecular Weight: 0

Introduction

PHYSICAL PROPERTIES

Biotite exhibits a distinctive set of physical properties that facilitate its identification in hand specimens and under microscopic examination. These properties result from its chemical composition and crystal structure.

VISUAL CHARACTERISTICS

The most immediately recognizable characteristic of biotite is its color, which typically ranges from dark brown to blackish brown, occasionally appearing greenish depending on its exact chemical composition. This dark coloration results primarily from the mineral's iron content. When observed in thin sheets, biotite may appear transparent to translucent with a brownish tint.

CRYSTALLOGRAPHY AND STRUCTURE

Biotite crystallizes in the monoclinic crystal system with a prismatic habit. While well-formed crystals are relatively rare, when present, they typically exhibit tabular or short prismatic forms with prominent basal planes, frequently appearing pseudorhombohedral. More commonly, biotite occurs in irregular foliated masses or as disseminated scales in rock formations.

HABIT VARIATIONS

Biotite commonly exhibits several characteristic habits:

• Lamellar - Thin laminae producing a lamellar structure

• Micaceous - Platy texture with "flexible" plates

• Pseudo Hexagonal - Crystals showing a hexagonal outline

CHEMICAL COMPOSITION

Biotite's chemical structure and composition are more complex than many minerals, contributing to its variable appearance and properties across different geological environments.

GENERAL FORMULA

The chemical formula of biotite is primarily represented as K(Mg,Fe)₃AlSi₃O₁₀(OH)₂. This composition indicates that biotite contains potassium (K), magnesium (Mg), iron (Fe), aluminum (Al), silicon (Si), and oxygen (O) atoms, along with hydroxide (OH) ions. More specifically, the empirical formula has been determined as KMg₂.₅Fe²⁺₀.₅AlSi₃O₁₀(OH)₁.₇₅F₀.₂₅, illustrating the common partial substitution of fluorine for hydroxyl groups.

ELEMENTAL COMPOSITION

The elemental composition of biotite, based on precise mineralogical analysis, is presented in the following table:

Element	Weight Percentage	Oxide Form	Oxide Percentage
Potassium	9.02%	K₂O	10.86%
Magnesium	14.02%	MgO	23.24%
Aluminum	6.22%	Al₂O₃	11.76%
Iron	6.44%	FeO	8.29%
Silicon	19.44%	SiO₂	41.58%
Hydrogen	0.41%	H₂O	3.64%
Oxygen	43.36%	-	-
Fluorine	1.10%	F	1.10%
Less O=F₂	-	-	-0.46%
Total	100.00%	Total Oxide	100.00%

Source: Webmineral.com data on biotite composition

COMPOSITIONAL VARIATIONS

Biotite forms part of a continuous series with phlogopite, the magnesium-rich end member of the series. The Fe:Mg ratio can vary significantly, resulting in different physical properties and appearances. Additionally, titanium (Ti) can substitute into the crystal structure, affecting the crystal chemistry and properties of biotite. When compared to muscovite mica, biotite has a more complex chemical composition with higher iron and magnesium content.

CRYSTAL STRUCTURE

The atomic arrangement within biotite gives rise to its characteristic physical properties and behavior in geological environments.

STRUCTURAL ARRANGEMENT

Biotite belongs to the monoclinic crystal system with a prismatic class. The cell dimensions have been measured as a = 5.343 Å, b = 9.258 Å, c = 10.227 Å, with β = 100.26°, producing a unit cell volume of 497.79 ų. The space group is C 2/m, with a calculated density of 2.89 g/cm³ based on these parameters.

LAYERED STRUCTURE

Like all micas, biotite has a layered structure consisting of sheets of silicate tetrahedra alternating with octahedral sheets containing primarily magnesium and iron. These sheets are held together by interlayer potassium ions, resulting in the perfect basal cleavage characteristic of the mineral. This structure allows biotite to split easily into thin, flexible layers.

X-RAY DIFFRACTION PATTERNS

X-ray diffraction analysis of biotite reveals characteristic intensity peaks at d-spacings of 3.37 Å, 10.1 Å, and 2.66 Å, which serve as diagnostic features for mineral identification. These diffraction patterns result from the regular atomic arrangement within the crystal structure.

ADVANCED RESEARCH FINDINGS

Recent scientific investigations have revealed important aspects of biotite's role in geological processes and its potential applications in understanding magmatic systems.

BIOTITE AS A VOLATILE PHASE RECORDER

Cutting-edge research has identified biotite as a potential recorder of exsolved lithium-rich volatile phases in upper crustal rhyolitic magma chambers. Studies of compositionally unusual biotites from the rhyolitic Bishop Tuff (California, USA) and Kos Plateau Tuff (Greece) suggest that these minerals may contain magmatic volatile phases trapped between layers of biotite crystals.

SYSTEM-DEPENDENT BEHAVIOR

The research indicates significant differences in biotite behavior between rhyolitic and phonolitic magmatic systems. While biotites from rhyolitic systems show extreme lithium enrichment and isotopic fractionation, those from phonolitic systems (Tenerife and Campi Flegrei) exhibit more modest compositional variations. This difference has been attributed to the timing of biotite crystallization relative to volatile exsolution in the respective magma reservoirs.

TITANIUM SUBSTITUTION EFFECTS

Studies on titanium substitution in biotite crystal chemistry have revealed important aspects of how element substitution affects the mineral's structure and properties. Detailed crystallographic analyses have determined atomic coordinates and temperature factors for various biotite samples, providing insights into the effects of chemical substitution on crystal structure.

GEOLOGICAL AND ECONOMIC SIGNIFICANCE

Biotite's widespread occurrence and distinctive properties make it important for both geological studies and practical applications.

INDICATOR MINERAL

As a common constituent of many igneous and metamorphic rocks, biotite serves as an important indicator mineral for geologists. Its presence, abundance, and compositional variations can provide valuable information about rock formation conditions, metamorphic grade, and subsequent alteration processes.

GEOCHRONOLOGY APPLICATIONS

The potassium content in biotite makes it useful for radiometric dating techniques, particularly potassium-argon and argon-argon dating methods. By measuring the ratio of potassium to argon isotopes in biotite, geologists can determine the age of rocks and geological events.

INDUSTRIAL USES

While less commercially valuable than some other mica varieties like muscovite, biotite finds applications in various industrial contexts. It has been used historically in heat-resistant applications and as a minor component in certain industrial materials.

IDENTIFICATION AND DIFFERENTIATION

Distinguishing biotite from other minerals, particularly other mica varieties, requires consideration of several key features.

COMPARISON WITH OTHER MICAS

Biotite differs from muscovite, another common mica, in several significant ways:

• Color: Biotite is dark brown to black, while muscovite is typically colorless, silver, or light gray

• Chemical Composition: Biotite contains significant magnesium and iron, which muscovite lacks

• Formula: Muscovite has the simpler formula KAl₂(AlSi₃O₁₀)(OH)₂ compared to biotite's K(Mg,Fe)₃AlSi₃O₁₀(OH)₂

FIELD IDENTIFICATION

In field conditions, biotite can be identified by its dark color, perfect cleavage into flexible sheets, and pearly to vitreous luster on cleavage surfaces. Its relatively low hardness (can be scratched by a fingernail) and characteristic appearance in thin, flexible sheets make it readily identifiable to experienced geologists.